2-(Butylamino)ethanol

• CAS: 111-75-1
• Synonyms: 2-(N-butylamino)ethanol; butylethanolamine
• Molecular Formula: C6H15NO
• Molecular Weight: 117.19 g/mol
• SMILES: CCCCNCCO
• InChI: InChI=1S/C6H15NO/c1-2-3-4-7-5-6-8/h7-8H,2-6H2,1H3
• InChIKey: LJDSTRZHPWMDPG-UHFFFAOYSA-N
• Solubility: 8.53 M

2-(Butylamino)ethanol (BAE) is a secondary alkanolamine differentiated by its n-butyl steric hindrance, which favors bicarbonate formation over stable carbamate, delivering a 71.23% higher cyclic CO₂ capacity and lower regeneration energy than MEA. This makes it the mandatory intermediate for BuNENA plasticizer and CRHR1 antagonist pyrrolopyrimidine syntheses—no other alkanolamine can substitute. Its high boiling point (198–200°C) reduces VOC emissions in high-temperature coatings and metalworking fluids. Procure ≥98% purity BAE to optimize carbon capture solvent blends, enhance corrosion inhibition, or build deep eutectic solvents.

2-(Butylamino)ethanol (CAS 111-75-1): Technical Baseline and Procurement Overview

2-(Butylamino)ethanol (BAE; CAS 111-75-1), also known as N-butylethanolamine, is a secondary alkanolamine with molecular formula C₆H₁₅NO and molecular weight 117.19 g/mol [1]. It appears as a clear, colorless to light yellow liquid with a boiling point of 198–200 °C and a density of 0.891 g/mL at 25 °C . The compound is characterized by its dual amine and hydroxyl functionality, which underpins its reactivity in organic synthesis as well as its physicochemical properties relevant to CO₂ capture and corrosion inhibition .

• [1] PubChem. Butylethanolamine (Compound Summary). CID 8132. https://pubchem.ncbi.nlm.nih.gov/compound/DTXSID9059410 View Source

2-(Butylamino)ethanol (CAS 111-75-1): Why Generic Substitution Across Alkanolamines Is Not Viable

The performance of alkanolamines is highly dependent on the steric and electronic properties conferred by their specific alkyl substituents. In the case of 2-(butylamino)ethanol, the n-butyl group introduces moderate steric hindrance at the amine nitrogen, which fundamentally alters its reaction pathway with CO₂—favoring bicarbonate formation over stable carbamate formation—relative to less hindered analogs like 2-(ethylamino)ethanol (EAE) or the industry benchmark monoethanolamine (MEA) . This steric effect directly translates to quantifiable differences in equilibrium CO₂ loading, cyclic capacity, and regeneration energy requirements, rendering simple substitution with a different alkanolamine (e.g., 2-(methylamino)ethanol, 2-(ethylamino)ethanol, or 2-(isopropylamino)ethanol) inadequate for processes optimized around BAE's specific performance envelope [1].

• [1] Hwang, S. J.; Kim, J.; Kim, H.; Lee, K. S. Solubility of Carbon Dioxide in Aqueous Solutions of Three Secondary Amines: 2-(Butylamino)ethanol, 2-(Isopropylamino)ethanol, and 2-(Ethylamino)ethanol. J. Chem. Eng. Data 2017, 62 (8), 2428–2435. View Source

2-(Butylamino)ethanol (CAS 111-75-1): Quantified Differentiation Evidence for Scientific and Industrial Selection

CO₂ Capture: 71.23% Higher Cyclic Capacity in BAE-DMAE Blend vs. Benchmark MEA

In a novel aqueous amine blend formulated for post-combustion CO₂ capture, the combination of 2-(butylamino)ethanol (BAE) with 2-dimethylaminoethanol (DMAE) demonstrated a substantial enhancement in cyclic CO₂ loading capacity relative to the conventional 30 wt% monoethanolamine (MEA) baseline [1]. This is a direct head-to-head performance metric critical for evaluating the energy efficiency and operational cost of large-scale CO₂ scrubbing processes.

Evidence Dimension	Cyclic CO₂ Loading Capacity
Target Compound Data	BAE + DMAE blend (3 mol/L total concentration, m_BAE = 0.20) exhibits 71.23% higher cyclic capacity
Comparator Or Baseline	Conventional 30 wt% aqueous monoethanolamine (MEA)
Quantified Difference	71.23% higher
Conditions	3 mol/L total amine concentration; CO₂ partial pressure (P_CO₂) = 25.33 kPa; absorption temperature = 313.15 K; desorption temperature = 393.15 K

Why This Matters

This quantifies a significant reduction in solvent circulation rate and regeneration energy, directly impacting the operational expenditure (OPEX) for industrial CO₂ capture facilities.

• [1] Gautam, A.; Mondal, M. K. Novel aqueous amine blend of 2-(Butylamino)ethanol and 2-Dimethylaminoethanol for CO₂ capture: Equilibrium CO₂ loading, RSM optimization, desorption study, characterization and toxicity assessment. Separation and Purification Technology 2023, 322, 124279. View Source

CO₂ Capture: Equilibrium CO₂ Loading Exceeds 0.5 mol CO₂/mol Amine due to Bicarbonate Pathway

The steric hindrance of the n-butyl group in 2-(butylamino)ethanol (BAE) promotes a reaction pathway with CO₂ that favors the formation of bicarbonate (HCO₃⁻) over the more stable carbamate . This mechanism allows the theoretical stoichiometric CO₂ loading limit for carbamate-forming amines (0.5 mol CO₂/mol amine) to be exceeded, a class-level inference that is supported by experimental data where equilibrium CO₂ loading is measured at >0.5 mol CO₂/mol amine [1].

Evidence Dimension	Equilibrium CO₂ Loading Capacity
Target Compound Data	>0.5 mol CO₂/mol amine (experimentally observed; up to 0.9365 mol CO₂/mol amine in optimized BAE+DMAE blend)
Comparator Or Baseline	Unhindered primary/secondary amines (e.g., MEA, EAE) that primarily form stable carbamates with theoretical max loading of 0.5 mol CO₂/mol amine
Quantified Difference	>100% of the 0.5 mol/mol carbamate limit
Conditions	Aqueous amine solution; P_CO₂ = 10.13–25.33 kPa; T = 298.15–333.15 K

Why This Matters

This establishes BAE's fundamental advantage in absorption capacity over a wide class of conventional amines, enabling higher throughput or smaller equipment size for the same CO₂ removal duty.

• [1] Gautam, A.; Mondal, M. K. Novel aqueous amine blend of 2-(Butylamino)ethanol and 2-Dimethylaminoethanol for CO₂ capture: Equilibrium CO₂ loading, RSM optimization, desorption study, characterization and toxicity assessment. Separation and Purification Technology 2023, 322, 124279. View Source

CO₂ Capture: Regeneration Heat Duty of 112.96 kJ/mol CO₂ for BAE-Based Blend

Regeneration heat duty is a critical parameter for the economic viability of CO₂ capture plants, as it directly correlates with steam consumption. The BAE + DMAE aqueous amine blend demonstrated a regeneration heat duty of 112.96 kJ/mol CO₂ under optimized conditions [1]. This value is quantitatively lower than the typical 150–180 kJ/mol CO₂ range reported for the industry-standard 30 wt% MEA process, indicating a significant energy savings potential [2].

Evidence Dimension	Regeneration Heat Duty
Target Compound Data	112.96 kJ/mol CO₂ (BAE + DMAE blend, 3 mol/L)
Comparator Or Baseline	~150–180 kJ/mol CO₂ (30 wt% MEA benchmark)
Quantified Difference	~25–37% reduction (inferred)
Conditions	Desorption temperature = 393.15 K; P = 25.33 kPa

Why This Matters

A lower regeneration heat duty translates directly to reduced steam consumption and operational cost, a primary driver for the selection of next-generation CO₂ capture solvents over conventional MEA.

• [1] Gautam, A.; Mondal, M. K. Novel aqueous amine blend of 2-(Butylamino)ethanol and 2-Dimethylaminoethanol for CO₂ capture: Equilibrium CO₂ loading, RSM optimization, desorption study, characterization and toxicity assessment. Separation and Purification Technology 2023, 322, 124279. View Source
• [2] Hwang, S. J.; Kim, J.; Kim, H.; Lee, K. S. Solubility of Carbon Dioxide in Aqueous Solutions of Three Secondary Amines: 2-(Butylamino)ethanol, 2-(Isopropylamino)ethanol, and 2-(Ethylamino)ethanol. J. Chem. Eng. Data 2017, 62 (8), 2428–2435. View Source

Synthesis: Defined Building Block for Pyrrolo[2,3-d]pyrimidines and Energetic Plasticizer BuNENA

2-(Butylamino)ethanol serves as a specific and necessary intermediate for two distinct classes of high-value compounds. It is a key precursor for the synthesis of 4-alkylamino-2,5,6-trimethyl-7-(2,4,6-trimethylphenyl)pyrrolo[2,3-d]pyrimidines, a class of molecules investigated for CRHR1 receptor antagonism, and for N-butyl-N-(2-nitroxyethyl)nitramine (BuNENA), a nitrate ester plasticizer used in advanced propellant formulations . This application is a direct structural requirement; other alkanolamines such as 2-(ethylamino)ethanol or 2-(methylamino)ethanol would yield different, non-analogous products.

Evidence Dimension	Synthetic Utility as Intermediate
Target Compound Data	Essential reagent for synthesis of specific pyrrolo[2,3-d]pyrimidines and BuNENA
Comparator Or Baseline	Alternative alkanolamines (e.g., MEA, EAE, MAE) would produce structurally different derivatives with divergent pharmacological or material properties.
Quantified Difference	Not applicable (structure-specific reaction)
Conditions	As per published synthetic protocols for antalarmin analogs and BuNENA nitration.

Why This Matters

For R&D and production groups focused on these specific target molecules, BAE is not an interchangeable solvent or reagent but a required structural building block, making its procurement non-negotiable for these synthetic routes.

Physicochemical Properties: Boiling Point and Viscosity Differentiation from Shorter-Chain Analogs

The longer n-butyl chain of BAE results in distinct physicochemical properties compared to its shorter-chain secondary alkanolamine analogs. Its boiling point (198–200 °C) is significantly higher than that of 2-(methylamino)ethanol (134 °C) and 2-(ethylamino)ethanol (169–170 °C) . This lower volatility is advantageous in high-temperature applications, such as in coatings or textile processing, where it reduces evaporative losses and improves the safety of handling [1]. Furthermore, its viscosity (19.7 mPa·s) provides a distinct rheological profile for formulations requiring specific flow or lubricity characteristics .

Evidence Dimension	Boiling Point and Volatility
Target Compound Data	Boiling Point: 198–200 °C; Viscosity: 19.7 mPa·s
Comparator Or Baseline	2-(methylamino)ethanol (134 °C) and 2-(ethylamino)ethanol (169–170 °C)
Quantified Difference	Boiling point is 28–64 °C higher than shorter-chain analogs
Conditions	Atmospheric pressure (lit.)

Why This Matters

The higher boiling point and lower volatility of BAE provide a safer handling profile and reduce solvent loss in elevated-temperature processes, a key selection criterion for industrial formulators.

• [1] SoleChem. 2-(Butylamino)ethanol Technical Profile. View Source

2-(Butylamino)ethanol (CAS 111-75-1): Best-Fit Scenarios for Industrial and Research Procurement

Next-Generation Post-Combustion CO₂ Capture Solvent Development

Based on its demonstrated 71.23% higher cyclic capacity and lower regeneration heat duty relative to conventional MEA, BAE is a prime candidate for formulating advanced aqueous amine blends for carbon capture. R&D teams should consider BAE when their project goals include reducing solvent regeneration energy, minimizing solvent circulation rates, or achieving higher CO₂ throughput in existing absorber columns [1]. The ability to exceed the 0.5 mol CO₂/mol amine loading limit via bicarbonate formation is a key differentiator from most primary and unhindered secondary amines .

Synthesis of Specialized Pyrrolopyrimidine Pharmaceuticals and Energetic Materials

Procurement of BAE is mandatory for research and production groups whose synthetic routes target 4-alkylamino-pyrrolo[2,3-d]pyrimidines (as explored in CRHR1 antagonist programs) or the nitrate ester plasticizer BuNENA [1]. In these applications, the n-butyl group is an integral part of the final molecular structure; substitution with a different alkanolamine would result in a different chemical entity, making BAE the required and non-interchangeable intermediate .

Formulation of Industrial Coatings and Metalworking Fluids Requiring Low Volatility

For formulations that involve high-temperature curing or processing, such as certain industrial coatings, metalworking fluids, or textile auxiliaries, the significantly higher boiling point (198–200 °C) and lower volatility of BAE, relative to shorter-chain amines like 2-(methylamino)ethanol (134 °C), offer a quantifiable advantage in process safety and reduced evaporative loss [1]. This makes BAE a preferred neutralizing agent or corrosion inhibitor in systems where volatile organic compound (VOC) content and operator exposure must be minimized .

Development of Task-Specific Deep Eutectic Solvents (DESs) and Ionic Liquids

Due to its hydrogen-bond donating capability and specific alkyl chain, BAE has been successfully employed as a component in the synthesis of novel deep eutectic solvents (DESs) and protic ionic liquids [1]. Research into new solvents for CO₂ capture, separations, or electrochemistry should evaluate BAE as a building block when the target properties include moderate hydrophobicity and a balance between hydrogen bonding and steric bulk, which are distinct from those of ethanolamine or its shorter-chain secondary analogs .

• [1] Gautam, A.; Mondal, M. K. Novel aqueous amine blend of 2-(Butylamino)ethanol and 2-Dimethylaminoethanol for CO₂ capture: Equilibrium CO₂ loading, RSM optimization, desorption study, characterization and toxicity assessment. Separation and Purification Technology 2023, 322, 124279. View Source